Cas no 64174-60-3 (Propanedithial)

Propanedithial structure
Propanedithial structure
Product Name:Propanedithial
CAS No:64174-60-3
MF:C3H4S2
MW:104.193858146667
CID:1671883
PubChem ID:21909108
Update Time:2025-04-21

Propanedithial Chemical and Physical Properties

Names and Identifiers

    • Propanedithial
    • 64174-60-3
    • dithiomalonaldehyde
    • DTXSID70619921
    • SCHEMBL2812597
    • Inchi: 1S/C3H4S2/c4-2-1-3-5/h2-3H,1H2
    • InChI Key: XSHAYXMCCUFYNF-UHFFFAOYSA-N
    • SMILES: S=CCC=S

Computed Properties

  • Exact Mass: 103.97552
  • Monoisotopic Mass: 103.97544247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 34.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 0
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